Cas no 123-07-9 (4-Ethylphenol)

• Product Name: 4-Ethylphenol
• CAS No: 123-07-9
• MF: C₈H₁₀O
• MW: 122.164402484894
• MDL: MFCD00002393
• CID: 36066
• PubChem ID: 31242
• Update Time: 2025-07-17

4-Ethylphenol Chemical and Physical Properties

Names and Identifiers

• 4-Ethylphenol
• P-Ethyl phenol
• 4-Ethylphenolneat
• 1-hydroxy-4-ethylbenzene
• 2-Hexenoic acid,4-methylene-,ethyl ester
• 4-ethyl-1-hydroxybenzene
• 4-Ethyl-pentadien-(2,4)-carbonsaeure-(1)-ethylester
• 4-ethyl-phenol
• Ethyl 4-ethyl-2,4-pentadienoate
• para-ethyl phenol
• p-Et-C6H4-OH
• Phenol,p-ethyl- (8CI)
• (4-Hydroxyphenyl)ethane
• (p-Hydroxyphenyl)ethane
• 1-Ethyl-4-hydroxybenzene
• NSC 62012
• p-Hydroxyethylbenzene
• PEP
• 2PO
• FEMA 3156
• ETHYLPHENOLS
• p-ethyl-pheno
• 4-ethyl-pheno
• 4-Ethylphenole
• Paraethylphenol
• p-Ethylphenol
• Phenol, 4-ethyl-
• Phenol, p-ethyl-
• para-Ethylphenol
• 4-Hydroxyphenylethane
• 4-Hydroxyethylbenzene
• Hydroxyphenylethane, p-
• 4-ethyl phenol
• Phenol, 3(or 4)-ethyl-
• FEMA No. 3156
• AGG7E6G0ZC
• HXDOZKJGKXYMEW-UHFFFAOYSA-N
• BENZENE,1-ETHYL,4-HYDROXY
• DSSTox_CID_1977
• DSSTox_RID_

• MDL： MFCD00002393
• Inchi： 1S/C8H10O/c1-2-7-3-5-8(9)6-4-7/h3-6,9H,2H2,1H3
• InChI Key： HXDOZKJGKXYMEW-UHFFFAOYSA-N
• SMILES： CCC1C=CC(O)=CC=1
• BRN： 1363317

Computed Properties

• Exact Mass: 122.07300
• Monoisotopic Mass: 122.073165
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 72.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 2
• XLogP3: 2.6
• Topological Polar Surface Area: 20.2

Experimental Properties

• Color/Form: Colorless needle crystal
• Density: 1,011 g/cm3
• Melting Point: 40-42 °C (lit.)
  41-44 °C
• Boiling Point: 218-219 °C(lit.)
• Flash Point: Fahrenheit: 212 ° f
  Celsius: 100 ° c
  
• Refractive Index: 1.5330
• Solubility: 4.9g/l
• Water Partition Coefficient: 4.9 g/L (25 ºC)
• Stability/Shelf Life: Stable. Incompatible with acid chlorides, acid anhydrides, oxidizing agents.
• PSA: 20.23000
• LogP: 1.95460
• Solubility: Soluble in ethanol, ether, benzene and carbon disulfide, slightly soluble in water.
• FEMA: 3156
• Vapor Pressure: 0.13 mmHg ( 20 °C)

4-Ethylphenol Security Information

• Symbol:
• Prompt：dangerous
• Signal Word：Warning
• Hazard Statement： H315,H319,H335
• Warning Statement： P261,P305+P351+P338
• Hazardous Material transportation number：UN 2430 8/PG 3
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26-S36
• RTECS：SL4040000
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：III
• TSCA：Yes
• Storage Condition：Powder -20°C 3 years   4°C 2 years In solvent -80°C 6 months   -20°C 1 month
• Safety Term：8
• Packing Group：III
• Risk Phrases：R36/37/38
• Packing Group：III
• Hazard Level：8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols 1-hydroxy-2-unsubstituted benzenoids
• Natural Products and Extracts Flavors and Fragrances Essential Oils

Additional information on 4-Ethylphenol

Recent Advances in the Study of 4-Ethylphenol (CAS: 123-07-9) in Chemical Biology and Pharmaceutical Research

4-Ethylphenol (CAS: 123-07-9) is a phenolic compound that has garnered significant attention in recent years due to its diverse applications in chemical biology and pharmaceutical research. This compound, characterized by its ethyl group substitution on the phenol ring, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. Recent studies have explored its potential in drug development, antimicrobial agents, and as a biomarker in metabolic studies.

One of the most notable advancements in the study of 4-Ethylphenol is its role in antimicrobial research. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 4-Ethylphenol exhibit potent activity against multidrug-resistant bacterial strains. The researchers synthesized a series of analogs and evaluated their efficacy against Staphylococcus aureus and Escherichia coli, revealing promising MIC (Minimum Inhibitory Concentration) values. This finding opens new avenues for the development of novel antibiotics targeting resistant pathogens.

In addition to its antimicrobial properties, 4-Ethylphenol has been investigated for its potential in cancer therapy. A recent preprint on bioRxiv highlighted its role as a modulator of oxidative stress in cancer cells. The study found that 4-Ethylphenol derivatives could selectively induce apoptosis in certain cancer cell lines by disrupting redox homeostasis. This mechanistic insight provides a foundation for further exploration of 4-Ethylphenol-based therapeutics in oncology.

Another emerging area of research involves the use of 4-Ethylphenol as a biomarker in metabolic disorders. A 2022 study in Analytical Chemistry reported the development of a highly sensitive LC-MS/MS method for quantifying 4-Ethylphenol in human plasma. The researchers correlated elevated levels of this compound with specific metabolic phenotypes, suggesting its potential as a diagnostic tool for metabolic syndrome and related conditions.

The synthesis and production of 4-Ethylphenol have also seen technological advancements. A recent patent (US20230183234A1) describes an improved catalytic process for the large-scale production of 4-Ethylphenol with higher yield and purity. This innovation addresses previous challenges in industrial-scale synthesis and could facilitate broader application of this compound in pharmaceutical manufacturing.

Looking forward, researchers are particularly interested in exploring the structure-activity relationships of 4-Ethylphenol derivatives to optimize their pharmacological properties. Computational chemistry approaches, including molecular docking and QSAR studies, are being employed to design more potent and selective analogs. These efforts are expected to yield new drug candidates in the coming years.

In conclusion, recent research on 4-Ethylphenol (123-07-9) demonstrates its growing importance in multiple areas of chemical biology and pharmaceutical science. From antimicrobial applications to cancer research and metabolic studies, this compound continues to reveal new possibilities for therapeutic development. The field would benefit from additional clinical translation studies to fully realize the potential of 4-Ethylphenol-based interventions.